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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769 Get Quote

An In-depth Technical Guide to C.I. Acid Yellow
42
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Yellow 42, also known by its Colour Index number 22910, is a synthetic dye

belonging to the disazo class of compounds. It is widely utilized in the textile industry for dyeing

protein fibers such as wool and silk, as well as synthetic polyamides like nylon. Its popularity

stems from its vibrant yellow hue, good solubility in water, and effective dyeing properties. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, synthesis, and applications of C.I. Acid Yellow 42, tailored for a scientific audience.

Chemical Structure and Identification
C.I. Acid Yellow 42 is a sodium salt of a complex aromatic sulfonic acid. Its chemical identity is

well-defined by various nomenclature and registry systems.

Systematic Name: disodium 4,4'-bis[(E)-(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-

yl)diazenyl][1,1'-biphenyl]-2,2'-disulfonate[1]

CAS Registry Number: 6375-55-9[2]
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Molecular Formula: C₃₂H₂₄N₈Na₂O₈S₂[2]

Molecular Weight: 758.69 g/mol [2]

Below is a diagram illustrating the chemical structure of C.I. Acid Yellow 42.
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Caption: Chemical structure of C.I. Acid Yellow 42.

Physicochemical Properties
A summary of the key physicochemical properties of C.I. Acid Yellow 42 is presented in the

table below for easy reference.
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Property Value Reference

Physical State Bright yellow powder [3]

Molecular Weight 758.69 g/mol [2]

Density 1.617 g/cm³ (at 20 °C) N/A

Solubility

In Water 17.27 g/L (at 20 °C) N/A

In Ethanol Soluble (lemon yellow solution) [3]

In Acetone Slightly soluble [3]

Melting Point Not available

Boiling Point Not available

Spectroscopic Data
Detailed spectroscopic data for C.I. Acid Yellow 42 is crucial for its identification and

characterization. While comprehensive peer-reviewed spectral analyses are not readily

available in the public domain, typical spectral characteristics for disazo dyes containing

pyrazolone moieties can be inferred.

UV-Visible Spectroscopy: The UV-Vis spectrum in an aqueous solution is expected to show a

major absorption band in the visible region, responsible for its yellow color. The position of

the maximum absorption wavelength (λmax) is influenced by the solvent and pH.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

corresponding to its functional groups. Key expected peaks include those for S=O stretching

from the sulfonate groups, N=N stretching of the azo groups, C=O stretching from the

pyrazolone rings, and various aromatic C-H and C=C stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would

provide detailed information about the chemical environment of the hydrogen and carbon

atoms in the molecule, confirming the complex aromatic and heterocyclic structure.
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Synthesis
The synthesis of C.I. Acid Yellow 42 involves a two-step diazotization and coupling reaction.

Manufacturing Process Outline:

Diazotization: The process begins with the bis-diazotization of 4,4'-diaminostilbene-2,2'-

disulfonic acid. This is typically carried out in an acidic medium with sodium nitrite at low

temperatures to form a stable tetraazonium salt.

Coupling: The resulting tetraazonium salt is then coupled with two equivalents of 3-methyl-1-

phenyl-5-pyrazolone. This electrophilic substitution reaction occurs at the active methylene

group of the pyrazolone ring, leading to the formation of the disazo dye.

Starting Materials Reaction Steps Final Product

4,4'-Diaminostilbene-2,2'-disulfonic acid Bis-diazotization
(NaNO₂, Acid, Low Temp)

3-Methyl-1-phenyl-5-pyrazolone

Coupling Reaction C.I. Acid Yellow 42

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Acid Yellow 42.

Experimental Protocol (General):

A detailed, validated experimental protocol for the synthesis of C.I. Acid Yellow 42 is not

publicly available. However, a general procedure based on the known chemistry of azo dye

synthesis would involve the slow addition of a cold solution of sodium nitrite to a cold, acidic

suspension of 4,4'-diaminostilbene-2,2'-disulfonic acid. The resulting tetraazonium salt solution

would then be slowly added to a basic solution of 3-methyl-1-phenyl-5-pyrazolone, maintaining

a low temperature to control the coupling reaction. The final product would be precipitated,

filtered, washed, and dried.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body-img
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Experimental Protocols
C.I. Acid Yellow 42 is primarily used for dyeing protein and polyamide fibers. The application

process typically involves an acidic dyebath to promote the electrostatic interaction between

the anionic dye molecules and the cationic sites on the fibers.

Dyeing of Wool
Experimental Protocol:

Scouring: The wool material is first scoured to remove any impurities by washing with a non-

ionic detergent.

Dye Bath Preparation: A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 40:1).

The required amount of C.I. Acid Yellow 42 (e.g., 1-3% on weight of fiber), a leveling agent,

and an acid (e.g., acetic acid or formic acid) to achieve a pH of 4.5-5.5 are added.

Dyeing Process: The scoured wool is introduced into the dyebath at a low temperature (e.g.,

40°C). The temperature is gradually raised to the boil (98-100°C) over 30-45 minutes and

maintained for 45-60 minutes with gentle agitation.

Rinsing and Drying: After dyeing, the material is rinsed thoroughly with warm and then cold

water and dried.

Dyeing of Silk
Experimental Protocol:

Degumming: Raw silk is degummed to remove sericin by treating it with a mild alkaline soap

solution.

Dye Bath Preparation: A dyebath is prepared similarly to that for wool, often with the addition

of Glauber's salt as a leveling agent. The pH is typically adjusted to a slightly acidic range.[4]

Dyeing Process: The silk is introduced into the dyebath at a low temperature, and the

temperature is gradually raised to 85-90°C and held for 45-60 minutes.[4]

Rinsing and Drying: The dyed silk is rinsed thoroughly and dried away from direct sunlight.
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Dyeing of Nylon
Experimental Protocol:

Scouring: The nylon fabric is scoured to remove any finishes or oils.

Dye Bath Preparation: An acidic dyebath is prepared, similar to that for wool.

Dyeing Process: The dyeing is typically carried out at a temperature near the boil for 30-60

minutes.[5][6] The pH control is crucial for achieving level dyeing and good exhaustion of the

dye.[6]

Rinsing and Drying: The dyed nylon is rinsed and dried.

Toxicology and Safety
The safety of C.I. Acid Yellow 42 is an important consideration for its handling and application.

Human Health:

Acute Toxicity: Safety data sheets indicate that C.I. Acid Yellow 42 is harmful if swallowed

and may cause skin irritation.[7] Specific LD50 (oral, dermal) and LC50 (inhalation) values

are not readily available in public literature.[7][8]

Irritation: It may cause eye and skin irritation upon contact.[7]

Sensitization: There is a potential for allergic skin reaction (sensitization).[8]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no conclusive data

available to classify C.I. Acid Yellow 42 as a carcinogen, mutagen, or reproductive toxin.[7]

[8]

Environmental Fate:

Ecotoxicity: Specific ecotoxicity data (e.g., LC50 for aquatic organisms) for C.I. Acid Yellow
42 is not widely reported.[9] As with many synthetic dyes, its release into the environment

should be minimized.
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Persistence and Degradability: Information on the biodegradability of C.I. Acid Yellow 42 is

limited. Azo dyes, in general, can be persistent in the environment and may require specific

treatment methods for their removal from wastewater.

Handling and Storage:

Personal Protective Equipment (PPE): When handling the powdered dye, it is essential to

use appropriate PPE, including safety goggles, gloves, and a dust mask, to avoid contact

and inhalation.

Storage: The dye should be stored in a cool, dry, well-ventilated area in a tightly sealed

container.

Conclusion
C.I. Acid Yellow 42 is a chemically well-defined and industrially significant disazo dye. Its utility

in dyeing protein and polyamide fibers is well-established. This guide has provided a detailed

overview of its chemical structure, physicochemical properties, synthesis, and application

protocols. While there is a need for more publicly available, in-depth spectroscopic and

toxicological data, the information presented here serves as a valuable resource for

researchers, scientists, and professionals in related fields. Further research into the detailed

reaction kinetics, spectral properties, and a comprehensive toxicological profile would be

beneficial for a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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